Cas no 104162-48-3 (TriMethyl[2,3-(dioleyloxy)propyl]aMMoniuM Chloride)

• Product Name: TriMethyl[2,3-(dioleyloxy)propyl]aMMoniuM Chloride
• CAS No: 104162-48-3
• MF: C₄₂H₈₄ClNO₂
• MW: 670.574872970581
• CID: 155428
• PubChem ID: 6438350
• Update Time: 2025-06-13

TriMethyl[2,3-(dioleyloxy)propyl]aMMoniuM Chloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,N,N,N-trimethyl-2,3-bis[(9Z)-9-octadecen-1-yloxy]-, chloride (1:1)
• Trimethyl[2,3-(dioleyloxy)propyl]ammonium Chloride
• N-[1-(2,3-Dioleyloxy)propyl]-N,N,N-trimethylammonium Chloride
• N,N,N-Trimethyl-2,3-bis[(9Z)-9-octadecen-1-yloxy]-1-propanaminium chloride
• N-[1-(2,3-DIOLEOYLOXY) PROPYL]-N,N,N-TRIMETHYLAMMONIUM CHLORIDE
• NULL
• N-(1-(2,3-dioleyloxy)propyl)-N,N,N-triMethylaMMoniuM
• LDGWQMRUWMSZIU-LQDDAWAPSA-M
• T1307
• MFCD00145456
• BS-51321
• BP-25706
• J-001121
• DOTMA, 1,2-di-O-octadecenyl-3-trimethylammonium propane (chloride salt), chloroform
• EX-A5047
• CS-0185844
• 1-Propanaminium, N,N,N-trimethyl-2,3-bis(9-octadecenyloxy)-, chloride, (Z,Z)-
• DOTMA, 1,2-di-O-octadecenyl-3-trimethylammonium propane (chloride salt), powder
• DOTMA
• DOTMA?
• N,N,N-Trimethyl-2,3-bis((Z)-octadec-9-en-1-yloxy)propan-1-aminium chloride
• N-(1-(2,3-Dioleyloxy)propyl)-N,N,N-trimethylammonium chloride
• N-[1-(2,3-Dioleyloxy) Propyl]-N,N,N-trimethylammonium Chloride
• E85159
• PD088777
• 104872-42-6
• HY-W127644
• 2,3-bis[(Z)-octadec-9-enoxy]propyl-trimethylazanium;chloride
• 104162-48-3
• N-[1-(2 pound not3-Dioleyloxy)propyl]-N pound notN pound notN-trimethylammonium Chloride
• SCHEMBL156278
• DA-63002
• 1,2-di-O-octadecenyl-3-trimethylammonium propane (chloride salt)
• TriMethyl[2,3-(dioleyloxy)propyl]aMMoniuM Chloride

• MDL： T162217
• Inchi： 1S/C42H84NO2.ClH/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-38-44-41-42(40-43(3,4)5)45-39-37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2;/h20-23,42H,6-19,24-41H2,1-5H3;1H/q+1;/p-1/b22-20-,23-21-;
• InChI Key： LDGWQMRUWMSZIU-LQDDAWAPSA-M
• SMILES： [Cl-].O(CCCCCCCC/C=C\CCCCCCCC)C(COCCCCCCCC/C=C\CCCCCCCC)C[N+](C)(C)C

Computed Properties

• Exact Mass: 669.61900
• Monoisotopic Mass: 669.619
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 46
• Rotatable Bond Count: 37
• Complexity: 608
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Color/Form: No data available
• Density: g/cm3
• Melting Point: 35-38°C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 18.46000
• LogP: 10.17340
• Vapor Pressure: No data available

TriMethyl[2,3-(dioleyloxy)propyl]aMMoniuM Chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：贮存温度2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on TriMethyl[2,3-(dioleyloxy)propyl]aMMoniuM Chloride

TriMethyl[2,3-(dioleyloxy)propyl]ammonium Chloride (CAS No. 104162-48-3): A Comprehensive Overview

TriMethyl[2,3-(dioleyloxy)propyl]ammonium Chloride, with the CAS number 104162-48-3, is a specialized compound that has garnered significant attention in the field of advanced materials and pharmaceutical applications. This organoammonium salt, characterized by its unique structural composition, exhibits remarkable properties that make it a valuable candidate for various industrial and scientific endeavors.

The compound's structure consists of a trimethylammonium cation linked to a dioleyloxypropyl chain. The presence of two oleoyl groups (dioleyloxy) in the side chain imparts significant flexibility and hydrophobicity, making it particularly useful in applications where surface activity and solubility are critical factors. The chloride counterion further enhances its compatibility with a wide range of organic and inorganic matrices.

In recent years, TriMethyl[2,3-(dioleyloxy)propyl]ammonium Chloride has been extensively studied for its potential in drug delivery systems. Its ability to form stable complexes with hydrophobic molecules has opened new avenues for the development of targeted therapies. Researchers have leveraged its amphiphilic nature to create novel nanocarriers that can encapsulate and protect sensitive bioactive agents, thereby improving their bioavailability and therapeutic efficacy.

One of the most compelling aspects of this compound is its role in polymer science. The dioleyloxypropyl chain acts as an effective surfactant, facilitating the formation of well-defined nanostructures such as micelles and liposomes. These nanostructures are not only useful for drug delivery but also find applications in cosmetics, where they enhance the stability and penetration of active ingredients. The compound's compatibility with various polymer matrices also makes it an ideal candidate for the development of advanced coatings and adhesives.

Recent advancements in material science have highlighted the use of TriMethyl[2,3-(dioleyloxy)propyl]ammonium Chloride in creating smart materials that can respond to environmental stimuli. For instance, its ability to undergo phase transitions under specific conditions has been exploited to develop responsive hydrogels for biomedical applications. These hydrogels can be designed to release therapeutic agents in response to pH changes, temperature fluctuations, or mechanical stress, thereby offering precise control over drug release profiles.

The compound's efficacy in enhancing the performance of liquid crystals has also been a subject of intense research. Its incorporation into liquid crystal formulations improves thermal stability and optical clarity, making it suitable for high-performance display technologies. This application underscores its versatility beyond biomedical and material science domains.

In the realm of catalysis, TriMethyl[2,3-(dioleyloxy)propyl]ammonium Chloride has shown promise as a phase-transfer catalyst. Its ability to mediate reactions between immiscible phases allows for more efficient synthesis of complex molecules. This property is particularly valuable in organic synthesis, where traditional methods often require harsh conditions or multiple steps.

The environmental impact of using TriMethyl[2,3-(dioleyloxy)propyl]ammonium Chloride has also been carefully evaluated. Studies indicate that it is biodegradable and does not pose significant environmental hazards when used under appropriate conditions. This aligns with the growing emphasis on sustainable chemistry and green materials.

The future prospects of this compound are vast and multifaceted. Ongoing research is exploring its potential in energy storage systems, where its electrochemical properties could contribute to the development of more efficient batteries. Additionally, its role in nanotechnology continues to expand, with new applications emerging regularly.

In conclusion, TriMethyl[2,3-(dioleyloxy)propyl]ammonium Chloride (CAS No. 104162-48-3) is a versatile compound with a broad spectrum of applications across multiple scientific disciplines. Its unique structural features and functional properties make it indispensable in drug delivery systems, polymer science, smart materials, catalysis, and beyond. As research progresses, we can expect even more innovative uses for this remarkable compound.